Cas no 29921-56-0 (8-acetamidonaphthalen-2-yl acetate)

8-acetamidonaphthalen-2-yl acetate structure
29921-56-0 structure
Product Name:8-acetamidonaphthalen-2-yl acetate
CAS No:29921-56-0
MF:C14H13NO3
MW:243.257923841476
CID:915818
PubChem ID:53430956
Update Time:2025-04-19

8-acetamidonaphthalen-2-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 8-acetamidonaphthalen-2-yl acetate
    • (8-acetamidonaphthalen-2-yl) acetate
    • 7-acetoxy-1-acetylamino-naphthalene
    • 7-Acetoxy-1-acetylamino-naphthalin
    • 8-Acetamino-2-acetoxy-naphthalin
    • DTXSID50700280
    • 29921-56-0
    • AB44715
    • Inchi: 1S/C14H13NO3/c1-9(16)15-14-5-3-4-11-6-7-12(8-13(11)14)18-10(2)17/h3-8H,1-2H3,(H,15,16)
    • InChI Key: ZJRDCIAHXPSCHO-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC2=CC=CC(=C2C=1)NC(C)=O

Computed Properties

  • Exact Mass: 243.09000
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.40000
  • LogP: 2.79650
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